Cas no 2306255-00-3 (tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2306255-00-3
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5290015
• Update Time: 2026-03-10

tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-8-carboxylic acid, 3-methyl-1-oxo-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C15H25NO3/c1-11-9-12(17)15(10-11)5-7-16(8-6-15)13(18)19-14(2,3)4/h11H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key： AKSSZTUWCGEVIN-NSHDSACASA-N
• SMILES： C1(=O)C2(CCN(C(OC(C)(C)C)=O)CC2)C[C@@H](C)C1

Additional information on tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate

tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306255-00-3): An Overview

tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306255-00-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique spirocyclic structure and functional groups, offers a promising scaffold for the development of novel therapeutic agents.

The spirocyclic framework of tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate is particularly noteworthy for its structural rigidity and conformational stability, which can enhance the pharmacological properties of derived molecules. The presence of the tert-butyl group and the carboxylate functionality further contribute to its chemical versatility and reactivity, making it an attractive starting material for synthetic transformations.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway.

In another significant development, researchers at the University of California, San Francisco, reported in a 2022 publication that certain analogs of this compound showed promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique spirocyclic structure was found to enhance the binding affinity to viral targets, thereby improving the efficacy of these compounds as potential antiviral agents.

The synthetic accessibility of tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate has also been a focus of recent research. A novel synthetic route developed by a team at Harvard University in 2019 utilized palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound with high yields and excellent stereoselectivity. This method not only simplifies the synthesis but also allows for the facile introduction of various substituents, enabling the rapid generation of a diverse library of derivatives for biological evaluation.

The pharmacokinetic properties of tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate have been investigated in preclinical studies, revealing favorable characteristics such as good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further development into drug candidates for clinical trials.

In conclusion, tert-butyl (2R)-2-methyl-4-oxo-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306255-00-3) represents a valuable addition to the arsenal of chemical tools available to medicinal chemists and pharmaceutical researchers. Its unique structural features and promising biological activities underscore its potential as a lead compound for the development of novel therapeutic agents targeting a range of diseases. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.